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  4. 2-[3-[(4-Amino-2-methylpyrimidin-1-ium-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl benzoate;dichloride
2-[3-[(4-Amino-2-methylpyrimidin-1-ium-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl benzoate;dichloride 2-[3-[(4-Amino-2-methylpyrimidin-1-ium-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl benzoate;dichloride
Brand Name: Vulcanchem
CAS No.: 1052-32-0
VCID: VC0054101
InChI: InChI=1S/C19H21N4O2S.2ClH/c1-13-17(8-9-25-19(24)15-6-4-3-5-7-15)26-12-23(13)11-16-10-21-14(2)22-18(16)20;;/h3-7,10,12H,8-9,11H2,1-2H3,(H2,20,21,22);2*1H/q+1;;/p-1
SMILES: CC1=C(SC=[N+]1CC2=C[NH+]=C(N=C2N)C)CCOC(=O)C3=CC=CC=C3.[Cl-].[Cl-]
Molecular Formula: C19H22Cl2N4O2S
Molecular Weight: 441.4 g/mol

2-[3-[(4-Amino-2-methylpyrimidin-1-ium-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl benzoate;dichloride

CAS No.: 1052-32-0

Reference Standards

VCID: VC0054101

Molecular Formula: C19H22Cl2N4O2S

Molecular Weight: 441.4 g/mol

2-[3-[(4-Amino-2-methylpyrimidin-1-ium-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl benzoate;dichloride - 1052-32-0

CAS No. 1052-32-0
Product Name 2-[3-[(4-Amino-2-methylpyrimidin-1-ium-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl benzoate;dichloride
Molecular Formula C19H22Cl2N4O2S
Molecular Weight 441.4 g/mol
IUPAC Name 2-[3-[(4-amino-2-methylpyrimidin-1-ium-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl benzoate;dichloride
Standard InChI InChI=1S/C19H21N4O2S.2ClH/c1-13-17(8-9-25-19(24)15-6-4-3-5-7-15)26-12-23(13)11-16-10-21-14(2)22-18(16)20;;/h3-7,10,12H,8-9,11H2,1-2H3,(H2,20,21,22);2*1H/q+1;;/p-1
Standard InChIKey VVIAAKNVDRRCLK-UHFFFAOYSA-M
SMILES CC1=C(SC=[N+]1CC2=C[NH+]=C(N=C2N)C)CCOC(=O)C3=CC=CC=C3.[Cl-].[Cl-]
Canonical SMILES CC1=C(SC=[N+]1CC2=C[NH+]=C(N=C2N)C)CCOC(=O)C3=CC=CC=C3.[Cl-].[Cl-]
Synonyms Thiamine Benzoate (Ester) Monohydrochloride; 3-[(4-Amino-2-methyl-5-pyrimidinyl)methyl]-5-[2-(benzoyloxy)ethyl]-4-methylthiazolium Chloride Monohydrochloride; 3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-(benzoyloxy)ethyl)-4-methylthiazol-3-ium Ch
PubChem Compound 16238107
Last Modified Nov 11 2021
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